Cas no 1333645-60-5 (N3-(cyanomethyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide)

• Product Name: N3-(cyanomethyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide
• CAS No: 1333645-60-5
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• CID: 6239465
• PubChem ID: 53598387
• Update Time: 2025-06-03

N3-(cyanomethyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033067003
• EN300-26683649
• Z1128702008
• 1333645-60-5
• N3-(cyanomethyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide
• 1-N-(cyanomethyl)-3-N-methyl-3-N-phenylbenzene-1,3-dicarboxamide

• Inchi： 1S/C17H15N3O2/c1-20(15-8-3-2-4-9-15)17(22)14-7-5-6-13(12-14)16(21)19-11-10-18/h2-9,12H,11H2,1H3,(H,19,21)
• InChI Key： UCOSRWZRXNJIPV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(NCC#N)=O)C=1)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 293.116426730g/mol
• Monoisotopic Mass: 293.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.2Ų

Additional information on N3-(cyanomethyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide

Recent Advances in the Study of N3-(cyanomethyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide (CAS: 1333645-60-5)

N3-(cyanomethyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide (CAS: 1333645-60-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique dicarboxamide structure with cyanomethyl and phenyl substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a potential drug candidate.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for N3-(cyanomethyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide, highlighting its efficient production through a multi-step organic synthesis process. The researchers optimized reaction conditions to achieve high yields and purity, which is critical for subsequent pharmacological evaluations. The study also reported the compound's stability under various physiological conditions, making it a viable candidate for further development.

Pharmacological investigations have revealed that N3-(cyanomethyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide exhibits potent inhibitory effects on specific kinase targets involved in inflammatory pathways. In vitro assays demonstrated its ability to suppress pro-inflammatory cytokines, suggesting potential applications in treating autoimmune diseases. Furthermore, molecular docking studies have provided insights into its binding interactions with key enzymatic sites, offering a structural basis for its bioactivity.

Recent preclinical trials have evaluated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicated favorable oral bioavailability and a half-life conducive to once-daily dosing. However, challenges such as moderate plasma protein binding and hepatic metabolism were noted, necessitating further structural modifications to optimize its drug-like properties.

In addition to its therapeutic potential, N3-(cyanomethyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide has been investigated for its role in chemical biology as a probe for studying protein-protein interactions. Its ability to selectively bind to certain protein domains has made it a valuable tool for elucidating signaling pathways and identifying novel drug targets.

Despite these advancements, several questions remain unanswered. Future research directions include elucidating the compound's long-term safety profile, exploring its efficacy in animal models of disease, and conducting structure-activity relationship (SAR) studies to enhance its potency and selectivity. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.

In conclusion, N3-(cyanomethyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide represents a promising scaffold in medicinal chemistry, with diverse applications ranging from drug development to chemical biology. Continued research efforts are expected to uncover its full potential and pave the way for novel therapeutic interventions.